Cas no 13771-70-5 (5-Iodo-benzo[b]thiophene-2-carboxylic acid ethyl ester)
13771-70-5 structure
Product Name:5-Iodo-benzo[b]thiophene-2-carboxylic acid ethyl ester
CAS No:13771-70-5
MF:C11H9IO2S
MW:332.157434225082
CID:2772323
PubChem ID:12094044
Update Time:2025-04-21
5-Iodo-benzo[b]thiophene-2-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- BZSXRTIPOXRLPU-UHFFFAOYSA-N
- Benzo[b]thiophene-2-carboxylic acid, 5-iodo-, ethyl ester
- 13771-70-5
- SCHEMBL1882906
- 5-iodo -benzo[b]thiophene-2-carboxylic acid ethyl ester
- 5-iodo-benzo[b]thiophene-2-carboxylic acid ethyl ester
- ethyl 5-iodobenzo[b]thiophene-2-carboxylate
- DTXSID90477429
- 5-Iodo-benzo[b]thiophene-2-carboxylic acid ethyl ester
-
- Inchi: 1S/C11H9IO2S/c1-2-14-11(13)10-6-7-5-8(12)3-4-9(7)15-10/h3-6H,2H2,1H3
- InChI Key: BZSXRTIPOXRLPU-UHFFFAOYSA-N
- SMILES: IC1C=CC2=C(C=1)C=C(C(=O)OCC)S2
Computed Properties
- Exact Mass: 331.93680Da
- Monoisotopic Mass: 331.93680Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 54.5Ų
5-Iodo-benzo[b]thiophene-2-carboxylic acid ethyl ester Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
13771-70-5 (5-Iodo-benzo[b]thiophene-2-carboxylic acid ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk